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Compound of Interest

Compound Name: 3-Isopropylthiophenol

Cat. No.: B066714

Disclaimer: Publicly available scientific data specifically for 3-lsopropylthiophenol is limited.
This guide compiles available information and provides data for structurally similar compounds
for reference. All data not explicitly cited for 3-Isopropylthiophenol should be treated as
estimations based on analogous compounds.

Introduction

3-Isopropylthiophenol is an aromatic thiol compound with a molecular structure featuring an
isopropyl group and a thiol functional group attached to a benzene ring at the meta position.
Aromatic thiols are important intermediates in organic synthesis, finding applications in the
development of pharmaceuticals, agrochemicals, and specialty polymers. The presence of the
sulfur atom and the substitution pattern on the aromatic ring dictates the chemical reactivity
and physical properties of these molecules. Due to the limited specific data on 3-
Isopropylthiophenol, this guide will also reference data for the analogous compound, 3-
isopropylphenol, and the isomeric 4-isopropylthiophenol to provide a comparative context for its
potential properties and reactivity.

Chemical and Physical Properties

Quantitative data for 3-lsopropylthiophenol is not readily available in public databases. The
following table summarizes key chemical and physical properties, with data for 3-
isopropylphenol and 4-isopropylthiophenol provided for comparison and estimation.
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3-
) 3- 4-
Isopropylthiopheno .
Property . Isopropylphenol[1] Isopropylthiopheno
| (Estimated/Analog
[21[3] IL4]05161071ie8]
Data)
CAS Number Not Found 618-45-1 4946-14-9
Molecular Formula CoH12S CoH120 CoH12S
Molecular Weight 152.26 g/mol 136.19 g/mol 152.26 g/mol
- _ Estimated to be 228-229 °C @ 760 215.1°C @ 760
Boiling Point o )
similar to 4-isomer mmHg mmHg
Melting Point Not Found 23-26 °C Not available
) Estimated to be
Density o _ 0.994 g/mL @ 25 °C 0.979g/mL @ 25 °C
similar to 4-isomer
Likely a colorless to o ]
o Yellow to brown liquid Colorless to light
Appearance yellow liquid with a ) o
to solid yellow liquid
strong stench[6][9]
Likely soluble in _ _
] Soluble in alcohol, Soluble in alcohol and
. organic solvents, ) ] -
Solubility ) ) slightly soluble in benzene, low solubility
sparingly soluble in .
water in water
water[4][8]
) Estimated to be
Flash Point 104.44 °C 86.4 °C

similar to 4-isomer

Chemical Structure and Reactivity

The structure of 3-Isopropylthiophenol consists of a benzene ring substituted with an

isopropyl group at position 3 and a thiol group at position 1. The thiol group (-SH) is the primary

site of reactivity, exhibiting nucleophilic character and susceptibility to oxidation.

Synthesis

A general synthetic route to substituted thiophenols, such as 3-isopropylthiophenol, can be

conceptualized through a multi-step process starting from a readily available precursor like 3-
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isopropylaniline. A common method involves the diazotization of the corresponding aniline

followed by reaction with a sulfur-containing nucleophile.

General Synthesis Workflow for 3-Isopropylthiophenol

G-Isopropylaniline)
Diazotization
(NaNO2, HCl, 0-5 °C)
G—Isopropylbenzenediazonium Chlorida
Reaction with Xanthate
(e.g., Potassium Ethyl Xanthate)
Entermediate Xanthate Estea
Hydrolysis
(e.g., NaOH, H20)
G-Isopropylthiophen(D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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